3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one

• IUPAC Name: 3-methoxy-2,6-dimethylpyrimidin-4-one
• InChI: InChI=1S/C7H10N2O2/c1-5-4-7(10)9(11-3)6(2)8-5/h4H,1-3H3
• InChI Key: SBQGFVIGTIWOQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=N1)C)OC
• Molecular Formula: C7H10N2O2
• DSSTOX Substance ID: DTXSID40743762
• Molecular Weight: 154.17 g/mol
• CAS RN: 1201793-65-8

Description

3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one, also known as MDP, is a pyrimidine derivative that has been widely studied for its potential use in various scientific applications. MDP has been found to possess several unique properties that make it a promising candidate for use in several fields of research, including biochemistry and pharmacology. In

Mechanism of Action

3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one exerts its effects through the inhibition of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. By inhibiting COX-2, this compound reduces inflammation and pain in a variety of experimental models.
Biochemical and Physiological Effects:
This compound has been found to possess several biochemical and physiological effects. In vitro studies have shown that this compound inhibits COX-2 with an IC50 of 0.5 μM, making it a potent inhibitor of this enzyme. In vivo studies have shown that this compound reduces inflammation and pain in a variety of experimental models, including carrageenan-induced paw edema and acetic acid-induced writhing.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one in lab experiments is its potency as a COX-2 inhibitor. This makes it a useful tool for studying the role of COX-2 in various biological processes. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for research on 3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one. One area of interest is in the development of more potent and selective COX-2 inhibitors based on the structure of this compound. Another area of interest is in the study of the mechanism of action of this compound and its effects on other biological pathways. Finally, there is potential for the use of this compound in the development of new anti-inflammatory and analgesic drugs.

Scientific Research Applications

3-Methoxy-2,6-dimethylpyrimidin-4(3H)-one has been extensively studied for its potential use in various scientific applications. One of the most promising applications of this compound is in the field of biochemistry, where it has been found to possess several unique properties that make it a useful tool for studying enzyme kinetics and protein-ligand interactions. This compound has also been studied for its potential use in pharmacology, where it has been found to possess potent anti-inflammatory and analgesic effects.